Cas no 2206821-16-9 (1-(6-Fluoropyridin-3-yl)ethanamine hydrochloride)

• Product Name: 1-(6-Fluoropyridin-3-yl)ethanamine hydrochloride
• CAS No: 2206821-16-9
• MF: C₇H₁₀ClFN₂
• MW: 176.619103908539
• MDL: MFCD30530006
• CID: 4784298
• Update Time: 2025-10-23

1-(6-Fluoropyridin-3-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-Fluoropyridin-3-yl)ethanamine hydrochloride

• MDL： MFCD30530006
• Inchi： 1S/C7H9FN2.ClH/c1-5(9)6-2-3-7(8)10-4-6;/h2-5H,9H2,1H3;1H
• InChI Key： CHJHJHBOTVQUFH-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=C(C=N1)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Topological Polar Surface Area: 38.9

Additional information on 1-(6-Fluoropyridin-3-yl)ethanamine hydrochloride

Comprehensive Guide to 1-(6-Fluoropyridin-3-yl)ethanamine hydrochloride (CAS 2206821-16-9): Properties, Applications, and Market Insights

1-(6-Fluoropyridin-3-yl)ethanamine hydrochloride (CAS 2206821-16-9) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its 6-fluoropyridine core and ethylamine hydrochloride side chain, serves as a versatile building block in modern synthetic chemistry. With the increasing demand for fluorinated compounds in drug discovery, this molecule's unique structural features make it particularly valuable for researchers exploring bioactive molecules and small molecule therapeutics.

The molecular structure of 1-(6-Fluoropyridin-3-yl)ethanamine hydrochloride combines the electron-withdrawing properties of fluorine with the basicity of the amine group, creating interesting possibilities for medicinal chemistry applications. Recent studies highlight its potential as an intermediate in the synthesis of CNS-active compounds, particularly those targeting neurotransmitter systems. The fluoropyridine moiety enhances metabolic stability, a feature highly sought after in contemporary pharmaceutical development.

From a synthetic chemistry perspective, CAS 2206821-16-9 offers multiple advantages. The presence of both fluorine atoms and amine functionality allows for diverse chemical transformations, making it suitable for structure-activity relationship studies. Researchers frequently employ this compound in nucleophilic substitution reactions, reductive amination, and cross-coupling reactions, particularly in the development of novel heterocyclic compounds with potential biological activity.

The pharmaceutical industry has shown growing interest in 1-(6-Fluoropyridin-3-yl)ethanamine hydrochloride due to its potential applications in neurological drug discovery. With increasing focus on neurodegenerative diseases and mental health disorders, compounds containing the fluoropyridine scaffold are being extensively investigated for their ability to cross the blood-brain barrier. This aligns with current research trends addressing global health challenges like Alzheimer's disease and depression.

In agrochemical applications, the 6-fluoropyridine structure of CAS 2206821-16-9 demonstrates potential for developing novel crop protection agents. The fluorine atom's presence often enhances the biological activity of pesticides and herbicides, contributing to more effective pest management solutions. This is particularly relevant given the increasing global demand for sustainable agriculture practices and environmentally friendly agrochemicals.

The market for fluorinated pyridine derivatives like 1-(6-Fluoropyridin-3-yl)ethanamine hydrochloride has seen steady growth, driven by advancements in precision medicine and green chemistry initiatives. Pharmaceutical companies are actively seeking novel chemical entities with improved pharmacokinetic properties, where fluorinated compounds often show advantages. The compound's stability and synthetic versatility make it attractive for contract research organizations and drug discovery platforms.

Quality control and characterization of 1-(6-Fluoropyridin-3-yl)ethanamine hydrochloride typically involve advanced analytical techniques. HPLC analysis, mass spectrometry, and NMR spectroscopy are commonly used to verify the purity and structural integrity of this compound. These quality assurance measures are crucial for researchers requiring high-purity intermediates for their chemical synthesis projects.

From a regulatory perspective, CAS 2206821-16-9 falls under standard chemical handling guidelines. While not classified as hazardous under normal conditions, proper laboratory practices should be followed when working with this compound. The growing emphasis on laboratory safety and responsible chemical management in research institutions has increased the demand for well-characterized compounds with clear safety profiles.

The future outlook for 1-(6-Fluoropyridin-3-yl)ethanamine hydrochloride appears promising, particularly in the context of fragment-based drug discovery and combinatorial chemistry. As pharmaceutical research continues to explore targeted therapies and personalized medicine approaches, the need for diverse building blocks like this fluoropyridine derivative is expected to grow. Its compatibility with various high-throughput screening platforms further enhances its utility in modern drug discovery pipelines.

For researchers and procurement specialists, understanding the supply chain dynamics of CAS 2206821-16-9 is essential. The compound is typically available through specialized chemical suppliers with capabilities in custom synthesis and GMP manufacturing. Recent developments in chemical e-commerce platforms have made accessing such specialized compounds more efficient, supporting the global research community's needs.

In conclusion, 1-(6-Fluoropyridin-3-yl)ethanamine hydrochloride represents an important chemical entity in contemporary research. Its unique combination of fluorine chemistry and amine functionality offers numerous possibilities for innovation in pharmaceutical and agrochemical development. As scientific understanding of fluorine effects in bioactive compounds continues to evolve, this compound will likely maintain its relevance in cutting-edge research applications.